molecular formula C21H17NO2 B8669217 9-Acridinecarboxylic acid, 9,10-dihydro-10-methyl-, phenyl ester CAS No. 161006-09-3

9-Acridinecarboxylic acid, 9,10-dihydro-10-methyl-, phenyl ester

Cat. No.: B8669217
CAS No.: 161006-09-3
M. Wt: 315.4 g/mol
InChI Key: HPDWLZYFABRTGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-Acridinecarboxylic acid, 9,10-dihydro-10-methyl-, phenyl ester is a useful research compound. Its molecular formula is C21H17NO2 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

161006-09-3

Molecular Formula

C21H17NO2

Molecular Weight

315.4 g/mol

IUPAC Name

phenyl 10-methyl-9H-acridine-9-carboxylate

InChI

InChI=1S/C21H17NO2/c1-22-18-13-7-5-11-16(18)20(17-12-6-8-14-19(17)22)21(23)24-15-9-3-2-4-10-15/h2-14,20H,1H3

InChI Key

HPDWLZYFABRTGM-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC=CC=C2C(C3=CC=CC=C31)C(=O)OC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phenyl 10-methylacridinium-9-carboxylate trifluoromethanesulfonate (10 mg, 0.0216 mmol) was suspended in absolute ethanol (10 mL) and the mixture was refluxed for 15 min to obtain a clear solution. Ammonium chloride (88 mg, 1.6 mmol) was added by portions to the solution followed by zinc (108 mg, 1.6 mmol). Addition of zinc caused the yellow color of the solution to disappear immediately. The colorless solution was refluxed for 2 h. TLC of the reaction mixture showed complete conversion to a non polar material. The solution was filtered and precipitate was washed with ethanol (3×20 mL). The filtrate was concentrated to obtain an off-white solid which was redissolved in CH2Cl2 and washed with water (2×15 mL). The organic layer was dried over Na2SO4 and concentrated to yield the crude product which was purified by preparative TLC using (30% ethyl acetate:hexane). Pure product was obtained as an off-white solid. 1H NMR (CDCl3) δ 3.38 (s, 3H), 5.16 (s, 1H), 6.89-7.37 (m, 13H); 13C NMR (CDCl3) δ 33.29, 49.72, 112.93, 120.19, 121.36, 125.73, 128.67, 129.16, 129.26, 142.37, 151.04, 170.22.
Quantity
10 mg
Type
reactant
Reaction Step One
Quantity
88 mg
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Quantity
108 mg
Type
catalyst
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Six

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